Fluorescent “light-up” bioprobes based on tetraphenylethylene derivatives with aggregation-induced emission characteristics†

Chemical Communications Pub Date: 2006-08-02 DOI: 10.1039/B608425G

Abstract

Aggregation in poor solvents and complexation with calf thymus DNA and bovine serum albumin turn “on” the fluorescence of tetraphenylethylene derivatives, due to the restriction of intra-molecular rotations of the dyes in the aggregates and complexes.

Graphical abstract: Fluorescent “light-up” bioprobes based on tetraphenylethylene derivatives with aggregation-induced emission characteristics
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